Cas no 1223836-94-9 (ethyl 4-{2-[2-(morpholin-4-yl)-7-oxo-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamido}benzoate)

• Product Name: ethyl 4-{2-[2-(morpholin-4-yl)-7-oxo-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamido}benzoate
• CAS No: 1223836-94-9
• MF: C₂₀H₂₁N₅O₅S
• MW: 443.476242780685
• CID: 5393932
• Update Time: 2025-10-29

ethyl 4-{2-[2-(morpholin-4-yl)-7-oxo-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• JSQAKBVPPBBUJC-UHFFFAOYSA-N
• ethyl 4-{2-[2-(morpholin-4-yl)-7-oxo-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamido}benzoate

• Inchi： 1S/C20H21N5O5S/c1-2-30-19(28)13-3-5-14(6-4-13)22-15(26)11-25-12-21-17-16(18(25)27)31-20(23-17)24-7-9-29-10-8-24/h3-6,12H,2,7-11H2,1H3,(H,22,26)
• InChI Key： JSQAKBVPPBBUJC-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(CN2C=NC3N=C(N4CCOCC4)SC=3C2=O)=O)C=C1

Additional information on ethyl 4-{2-[2-(morpholin-4-yl)-7-oxo-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamido}benzoate

Comprehensive Analysis of Ethyl 4-{2-[2-(Morpholin-4-yl)-7-oxo-6H,7H-[1,3]Thiazolo[4,5-d]Pyrimidin-6-yl]Acetamido}Benzoate (CAS 1223836-94-9)

The compound ethyl 4-{2-[2-(morpholin-4-yl)-7-oxo-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamido}benzoate (CAS 1223836-94-9) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a morpholine ring and a thiazolo[4,5-d]pyrimidine core, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in kinase inhibition and cancer therapeutics, aligning with current trends in precision medicine.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in targeted therapy. The ethyl 4-{2-[2-(morpholin-4-yl)-7-oxo-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamido}benzoate compound has garnered attention due to its potential role in modulating cell signaling pathways. Its benzamide and ester functionalities contribute to its bioavailability, a critical factor in drug design. This aligns with the growing focus on ADME properties (Absorption, Distribution, Metabolism, and Excretion) in pharmaceutical development.

The synthesis of CAS 1223836-94-9 involves multi-step organic reactions, including amide coupling and heterocyclic formation. These processes are often optimized for yield and purity, reflecting the broader industry emphasis on green chemistry and sustainable synthesis. Researchers are also investigating its structure-activity relationship (SAR) to refine its efficacy, a topic frequently searched in academic and industrial circles.

From a commercial perspective, ethyl 4-{2-[2-(morpholin-4-yl)-7-oxo-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamido}benzoate is available through specialized chemical suppliers, catering to the needs of high-throughput screening and medicinal chemistry projects. Its CAS registry number (1223836-94-9) ensures precise identification, a key requirement for regulatory compliance and reproducibility in research. This is particularly relevant given the increasing scrutiny on data integrity in scientific publications.

In conclusion, ethyl 4-{2-[2-(morpholin-4-yl)-7-oxo-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamido}benzoate represents a promising candidate for further investigation in drug development. Its unique chemical profile and potential therapeutic applications make it a valuable asset in the ongoing quest for innovative treatments. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in pharmacological research and biomolecular engineering.